methyl 2-(4-bromo-2-chlorophenoxy)propanoate

• IUPAC Name: methyl 2-(4-bromo-2-chlorophenoxy)propanoate
• InChI: InChI=1S/C10H10BrClO3/c1-6(10(13)14-2)15-9-4-3-7(11)5-8(9)12/h3-6H,1-2H3
• InChI Key: FGBCOQCYXROEDG-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OC)OC1=C(C=C(C=C1)Br)Cl
• Molecular Formula: C10H10BrClO3
• Molecular Weight: 293.54 g/mol

Description

Methyl 2-(4-bromo-2-chlorophenoxy)propanoate is a chemical compound that belongs to the class of propanoates. It is commonly used in scientific research for its unique properties and effects.

Mechanism of Action

The mechanism of action of methyl 2-(4-bromo-2-chlorophenoxy)propanoate is not fully understood. However, it is believed to act as a nucleophile and react with electrophilic compounds to form covalent bonds. This reaction leads to the formation of new compounds with unique properties and effects.
Biochemical and Physiological Effects
This compound is not known to have any specific biochemical or physiological effects. However, it is believed to have an impact on the properties and effects of the compounds it is used to synthesize.

Advantages and Limitations for Lab Experiments

Methyl 2-(4-bromo-2-chlorophenoxy)propanoate is a useful reagent in organic synthesis due to its unique properties and effects. It is relatively easy to synthesize and is readily available. However, it can be expensive and may not be suitable for all types of experiments.

Future Directions

There are many potential future directions for research involving methyl 2-(4-bromo-2-chlorophenoxy)propanoate. Some possible areas of research include the synthesis of new compounds with unique properties and effects, the study of the mechanism of action of the compound, and the development of new methods for synthesizing the compound. Additionally, the compound may have potential applications in various industries such as pharmaceuticals, agrochemicals, and materials science.
Conclusion
This compound is a useful reagent in organic synthesis with unique properties and effects. It is commonly used in scientific research for its ability to synthesize a variety of compounds. Further research is needed to fully understand the mechanism of action of the compound and to explore its potential applications in various industries.

Synthesis Methods

Methyl 2-(4-bromo-2-chlorophenoxy)propanoate can be synthesized through a simple reaction between 4-bromo-2-chlorophenol and methyl 2-bromo-2-methylpropanoate in the presence of a base such as potassium carbonate. The reaction takes place under reflux conditions and yields the desired product.

Scientific Research Applications

Methyl 2-(4-bromo-2-chlorophenoxy)propanoate is commonly used in scientific research as a reagent in organic synthesis. It is used to synthesize a variety of compounds with unique properties and effects. It is also used as a starting material for the synthesis of other compounds.